1-[2-(ethylthio)benzoyl]-4-(2-fluorophenyl)piperazine

• IUPAC Name: (2-ethylsulfanylphenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21FN2OS/c1-2-24-18-10-6-3-7-15(18)19(23)22-13-11-21(12-14-22)17-9-5-4-8-16(17)20/h3-10H,2,11-14H2,1H3
• InChI Key: OPBIMQGGUOKXPZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C19H21FN2OS
• Molecular Weight: 344.4 g/mol

Description

1-[2-(ethylthio)benzoyl]-4-(2-fluorophenyl)piperazine, commonly known as EFDP, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. EFDP is a piperazine derivative that belongs to the class of phenylpiperazines and has been studied for its potential use in treating various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of EFDP is not fully understood, but it is believed to act as a partial agonist at serotonin and dopamine receptors, which results in the modulation of neurotransmitter release and uptake. This modulation may lead to the regulation of mood and behavior.
Biochemical and Physiological Effects:
EFDP has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release and uptake, the regulation of mood and behavior, and the potential for neuroprotection. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of EFDP in lab experiments is its potential for use in the treatment of neurological and psychiatric disorders. However, there are limitations to its use, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on EFDP, including the exploration of its potential use in the treatment of other neurological and psychiatric disorders, the development of more potent and selective derivatives, and the investigation of its potential for use in combination with other drugs. Further research is also needed to fully understand its mechanism of action and potential side effects.
In conclusion, EFDP is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It has been studied for its potential use in treating various neurological and psychiatric disorders and has been shown to have a variety of biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and potential side effects, but EFDP holds promise for the development of new treatments for these disorders.

Synthesis Methods

EFDP can be synthesized through a multi-step process that involves the condensation of 2-(ethylthio)benzoic acid with 1,2-diaminobenzene, followed by the reaction of the resulting product with 2-fluoroaniline. The final product is obtained through purification and crystallization.

Scientific Research Applications

EFDP has been studied for its potential use in treating various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. It has been shown to have an affinity for serotonin and dopamine receptors, which are neurotransmitters that play a crucial role in the regulation of mood and behavior.